Cas no 921061-20-3 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide
• CAS No: 921061-20-3
• MF: C₁₁H₁₃F₂N₅O₂S
• MW: 317.31502699852
• CID: 6184022
• PubChem ID: 18565859
• Update Time: 2025-05-27

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide
• AKOS024625944
• F2071-0227
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)propane-1-sulfonamide
• 921061-20-3
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}propane-1-sulfonamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]propane-1-sulfonamide

• Inchi： 1S/C11H13F2N5O2S/c1-2-5-21(19,20)14-7-11-15-16-17-18(11)8-3-4-9(12)10(13)6-8/h3-4,6,14H,2,5,7H2,1H3
• InChI Key： ZIONQBLHURZAAH-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1=NN=NN1C1C=CC(=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 317.07580217g/mol
• Monoisotopic Mass: 317.07580217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.2Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide

Recent Advances in the Study of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide (CAS: 921061-20-3)

The compound N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide (CAS: 921061-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique tetrazole and difluorophenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have explored its interaction with sulfotransferases and other sulfonamide-sensitive targets, highlighting its ability to modulate biochemical processes. The presence of the difluorophenyl group enhances its binding affinity and selectivity, making it a candidate for targeted therapies. Structural-activity relationship (SAR) studies have further elucidated the importance of the tetrazole ring in its biological activity.

In recent preclinical trials, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide demonstrated notable efficacy in models of inflammatory and autoimmune diseases. Its anti-inflammatory properties were attributed to the suppression of pro-inflammatory cytokines and the inhibition of NF-κB signaling. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated, with results suggesting favorable oral bioavailability and low toxicity.

Another significant development is the exploration of this compound in oncology research. Preliminary findings indicate that it may act as a chemosensitizer, enhancing the efficacy of conventional chemotherapeutic agents. Mechanistic studies suggest that it interferes with DNA repair mechanisms in cancer cells, thereby potentiating the effects of DNA-damaging drugs. These findings open new avenues for combination therapies in cancer treatment.

Despite these promising results, challenges remain in the clinical translation of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide. Issues such as optimal dosing, long-term safety, and resistance mechanisms need to be addressed in future studies. However, the compound's versatile pharmacological profile and structural novelty position it as a valuable candidate for further investigation.

In conclusion, the latest research on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}propane-1-sulfonamide (CAS: 921061-20-3) underscores its potential as a multi-target therapeutic agent. Continued efforts in structural optimization and mechanistic studies will be crucial for advancing its development and unlocking its full therapeutic potential.